(4-Methyl-1-piperidin-1-yloct-7-en-2-yn-4-yl) acetate

• IUPAC Name: (4-methyl-1-piperidin-1-yloct-7-en-2-yn-4-yl) acetate
• InChI: InChI=1S/C16H25NO2/c1-4-5-10-16(3,19-15(2)18)11-9-14-17-12-7-6-8-13-17/h4H,1,5-8,10,12-14H2,2-3H3
• InChI Key: ZRSPQCPIEWZCGP-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OC(C)(CCC=C)C#CCN1CCCCC1
• Molecular Formula: C16H25NO2
• Molecular Weight: 263.37 g/mol

Description

(4-Methyl-1-piperidin-1-yloct-7-en-2-yn-4-yl) acetate is a complex organic compound characterized by its unique structure, which includes a piperidine ring, an octenyl chain, and an acetate group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (4-Methyl-1-piperidin-1-yloct-7-en-2-yn-4-yl) acetate typically involves multi-step organic reactions. One common method starts with the preparation of the piperidine ring, followed by the introduction of the octenyl chain through a series of coupling reactions. The final step involves the acetylation of the hydroxyl group to form the acetate ester. Reaction conditions often include the use of catalysts such as palladium or copper, and solvents like dichloromethane or tetrahydrofuran.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. Techniques such as continuous flow chemistry and automated synthesis can be employed to increase efficiency and yield. The use of high-throughput screening methods can also optimize reaction conditions and identify the most effective catalysts and solvents.

Chemical Reactions Analysis

Types of Reactions

(4-Methyl-1-piperidin-1-yloct-7-en-2-yn-4-yl) acetate can undergo various chemical reactions, including:

Oxidation: This reaction can convert the acetate group into a carboxylic acid.

Reduction: The double bond in the octenyl chain can be reduced to a single bond.

Substitution: The acetate group can be replaced by other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents like potassium permanganate or chromium trioxide in acidic conditions.

Reduction: Hydrogen gas in the presence of a palladium catalyst.

Substitution: Nucleophiles such as amines or thiols under basic conditions.

Major Products

Oxidation: Formation of (4-Methyl-1-piperidin-1-yloct-7-en-2-yn-4-yl) carboxylic acid.

Reduction: Formation of (4-Methyl-1-piperidin-1-yloct-7-en-2-yn-4-yl) acetate with a saturated octenyl chain.

Substitution: Formation of various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

(4-Methyl-1-piperidin-1-yloct-7-en-2-yn-4-yl) acetate has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential as a bioactive compound with antimicrobial or anticancer properties.

Medicine: Explored for its potential use in drug development, particularly in targeting specific receptors or enzymes.

Industry: Utilized in the development of new materials with unique properties, such as polymers or coatings.

Mechanism of Action

The mechanism of action of (4-Methyl-1-piperidin-1-yloct-7-en-2-yn-4-yl) acetate involves its interaction with specific molecular targets. For instance, it may bind to certain enzymes or receptors, inhibiting their activity or altering their function. The exact pathways and molecular targets can vary depending on the specific application and the biological system being studied.

Comparison with Similar Compounds

Similar Compounds

(4-Methyl-1-piperidin-1-yloct-7-en-2-yn-4-yl) carboxylic acid: Similar structure but with a carboxylic acid group instead of an acetate group.

(4-Methyl-1-piperidin-1-yloct-7-en-2-yn-4-yl) alcohol: Similar structure but with a hydroxyl group instead of an acetate group.

(4-Methyl-1-piperidin-1-yloct-7-en-2-yn-4-yl) amine: Similar structure but with an amine group instead of an acetate group.

Uniqueness

The uniqueness of (4-Methyl-1-piperidin-1-yloct-7-en-2-yn-4-yl) acetate lies in its specific combination of functional groups, which confer distinct chemical and biological properties. This makes it a valuable compound for various applications, particularly in the development of new drugs and materials.